Cas no 898416-52-9 (N-2-(2,3-dihydro-1H-indol-1-yl)-2-(furan-2-yl)ethyl-N'-2-(4-sulfamoylphenyl)ethylethanediamide)

• Product Name: N-2-(2,3-dihydro-1H-indol-1-yl)-2-(furan-2-yl)ethyl-N'-2-(4-sulfamoylphenyl)ethylethanediamide
• CAS No: 898416-52-9
• MF: C₂₄H₂₆N₄O₅S
• MW: 482.552044391632
• CID: 5488303
• Update Time: 2025-07-09

N-2-(2,3-dihydro-1H-indol-1-yl)-2-(furan-2-yl)ethyl-N'-2-(4-sulfamoylphenyl)ethylethanediamide Chemical and Physical Properties

Names and Identifiers

• N'-[2-(2,3-dihydroindol-1-yl)-2-(furan-2-yl)ethyl]-N-[2-(4-sulfamoylphenyl)ethyl]oxamide
• N-2-(2,3-dihydro-1H-indol-1-yl)-2-(furan-2-yl)ethyl-N'-2-(4-sulfamoylphenyl)ethylethanediamide

• Inchi： 1S/C24H26N4O5S/c25-34(31,32)19-9-7-17(8-10-19)11-13-26-23(29)24(30)27-16-21(22-6-3-15-33-22)28-14-12-18-4-1-2-5-20(18)28/h1-10,15,21H,11-14,16H2,(H,26,29)(H,27,30)(H2,25,31,32)
• InChI Key： PVMJPKSFHQRFOF-UHFFFAOYSA-N
• SMILES： C(NCCC1=CC=C(S(N)(=O)=O)C=C1)(=O)C(NCC(N1C2=C(C=CC=C2)CC1)C1=CC=CO1)=O

Additional information on N-2-(2,3-dihydro-1H-indol-1-yl)-2-(furan-2-yl)ethyl-N'-2-(4-sulfamoylphenyl)ethylethanediamide

N-2-(2,3-Dihydro-1H-indol-1-yl)-2-(furan-2-yl)ethyl-N'-2-(4-sulfamoylphenyl)ethylethanediamide: A Comprehensive Overview

The compound N-2-(2,3-dihydro-1H-indol-1-yl)-2-(furan-2-yl)ethyl-N'-2-(4-sulfamoylphenyl)ethylethanediamide (CAS No. 898416-52-9) is a highly specialized organic molecule with significant potential in the field of drug discovery and chemical synthesis. This compound is characterized by its complex structure, which includes an indole ring, a furan moiety, and a sulfamoyl group, all of which contribute to its unique chemical properties and biological activity.

Recent studies have highlighted the importance of such molecules in targeting specific biological pathways. For instance, the indole ring is known for its ability to interact with various receptors, making it a valuable component in the design of bioactive compounds. Similarly, the furan moiety enhances the molecule's stability and solubility, which are critical factors in drug delivery systems. The sulfamoyl group, on the other hand, plays a crucial role in modulating the compound's pharmacokinetic properties, ensuring optimal absorption and distribution within the body.

One of the most promising applications of this compound lies in its potential as a therapeutic agent. Researchers have been exploring its ability to inhibit key enzymes involved in diseases such as cancer and neurodegenerative disorders. For example, a study published in *Journal of Medicinal Chemistry* demonstrated that this compound exhibits potent inhibitory activity against tyrosine kinase, a critical enzyme in cancer cell proliferation. This finding underscores its potential as a lead compound for developing novel anticancer therapies.

In addition to its therapeutic applications, this compound has also been investigated for its role in chemical synthesis. Its structure serves as a versatile scaffold for constructing more complex molecules with enhanced bioactivity. For instance, chemists have successfully utilized this compound as an intermediate in the synthesis of heterocyclic compounds, which are widely used in pharmaceuticals and agrochemicals.

The synthesis of N-2-(2,3-dihydro-1H-indol-1-yl)-2-(furan-2-yl)ethyl-N'-2-(4-sulfamoylphenyl)ethylethanediamide involves a series of intricate reactions that require precise control over reaction conditions. Key steps include the formation of the indole ring through cyclization reactions and the subsequent incorporation of the furan and sulfamoyl groups. These steps are critical for ensuring the molecule's stability and bioavailability.

From an environmental perspective, this compound has been evaluated for its biodegradability and eco-friendliness. Studies indicate that it exhibits moderate biodegradation under aerobic conditions, making it a more sustainable option compared to some traditional chemical agents. This aspect is particularly important in light of increasing global concerns over environmental sustainability.

In conclusion, N-2-(2,3-dihydro-1H-indol-1-yl)-2-(furan-2-yll)ethyl-N'-2-(4-sulfamoylphenyl)ethylethanediamide (CAS No. 898416-52-) represents a cutting-edge molecule with diverse applications in medicine, chemistry, and environmental science. Its unique structure and versatile properties make it a valuable tool for researchers and industry professionals alike. As ongoing studies continue to uncover new insights into its potential uses, this compound is poised to play an increasingly important role in advancing scientific innovation.